N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide

• IUPAC Name: N-[cyano-(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide
• InChI: InChI=1S/C11H11Cl2N3O3S/c1-15-20(18,19)6-10(17)16-9(5-14)7-3-2-4-8(12)11(7)13/h2-4,9,15H,6H2,1H3,(H,16,17)
• InChI Key: PMILMKKSDCNOKB-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)CC(=O)NC(C#N)C1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C11H11Cl2N3O3S
• Molecular Weight: 336.2 g/mol

Description

N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide, also known as DCM-SA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is of particular interest due to its ability to modulate the activity of certain ion channels in the brain, which could have important implications for the treatment of neurological disorders.

Mechanism Of Action

N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide works by binding to a specific site on ion channels in the brain, which alters their activity and can lead to changes in neuronal excitability and neurotransmitter release. This mechanism of action has been studied extensively in vitro, and has also been demonstrated in vivo in animal models.
Biochemical and Physiological Effects:
N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide has been shown to have a variety of biochemical and physiological effects, including changes in synaptic plasticity, alterations in neuronal excitability, and modulation of neurotransmitter release. These effects have been studied in a variety of experimental models, including in vitro cell cultures and in vivo animal models.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide in lab experiments is its ability to selectively modulate the activity of certain ion channels in the brain, which can be useful for studying specific neurological processes. However, there are also some limitations to using this compound, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are a number of potential future directions for research on N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide. One area of interest is the development of more selective and potent analogs of this compound, which could have even greater efficacy and fewer side effects. Additionally, there is interest in exploring the potential therapeutic applications of N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide for the treatment of neurological disorders, such as epilepsy, Alzheimer's disease, and Parkinson's disease. Finally, there is ongoing research on the mechanisms underlying the effects of N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide, which could provide important insights into the functioning of ion channels in the brain.

Synthesis Methods

N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide can be synthesized using a multi-step process that involves the reaction of 2,3-dichlorobenzonitrile with methylsulfonylacetamide in the presence of a base catalyst. The resulting product can then be purified using a variety of techniques, including recrystallization and chromatography.

Scientific Research Applications

N-[cyano(2,3-dichlorophenyl)methyl]-2-(methylsulfamoyl)acetamide has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. This compound has been shown to modulate the activity of certain ion channels in the brain, including the NMDA receptor and the GABA receptor, which are involved in a variety of neurological processes.